Cas no 2171884-80-1 (4-ethyl-6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid)

• Product Name: 4-ethyl-6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid
• CAS No: 2171884-80-1
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6170030
• PubChem ID: 165517087
• Update Time: 2025-10-10

4-ethyl-6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid
• 2171884-80-1
• 4-ethyl-6-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}hexanoic acid
• EN300-1517925

• Inchi： 1S/C27H34N2O6/c1-2-19(11-12-26(31)32)13-14-28-25(30)18-34-16-15-29-27(33)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,19,24H,2,11-18H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OAIQRVFNRIKHLN-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(NCCC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-ethyl-6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid

Introduction to 4-ethyl-6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic Acid (CAS No. 2171884-80-1)

4-Ethyl-6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid, identified by its CAS number 2171884-80-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-ethyl-6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid features a hexanoic acid backbone, which is a common motif in many bioactive molecules. This backbone is further modified by the presence of an amide group at the 6-position and an ethoxyacetamide moiety at the 4-position. The presence of these functional groups not only influences the compound's solubility and stability but also its interactions with biological targets.

One of the most striking features of this compound is the incorporation of a (9H-fluoren-9-yl)methoxycarbonyl group, which is a fluorinated aromatic ring system linked to a methoxycarbonyl moiety. This type of structural element is often employed in drug design due to its ability to enhance metabolic stability and improve binding affinity to biological targets. The fluorine atom, in particular, can play a crucial role in modulating the electronic properties of the molecule, thereby influencing its pharmacological profile.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways associated with various diseases. The compound 4-ethyl-6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid has been investigated for its potential role in modulating these pathways. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for further development.

The synthesis of such complex molecules often presents significant challenges due to the multiple functional groups that need to be incorporated into the molecular framework. However, advances in synthetic chemistry have made it possible to construct these molecules with high precision and yield. The use of protective group strategies and multi-step synthetic routes allows chemists to install each functional group in a controlled manner, ensuring the final product's integrity and purity.

The pharmacological evaluation of 4-ethyl-6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid has been conducted using both in vitro and in vivo models. In vitro studies have revealed that the compound interacts with several key targets, including enzymes and receptors involved in inflammatory responses and cell signaling pathways. These interactions suggest that the compound may have therapeutic potential in conditions where these pathways are dysregulated.

One of the most exciting aspects of this research is the potential for structure-based drug design. By understanding the three-dimensional structure of the compound and how it interacts with its biological targets, researchers can make informed modifications to improve its efficacy and reduce potential side effects. Computational methods, such as molecular dynamics simulations and enzyme docking studies, are increasingly being used to predict these interactions and guide the design process.

The development of novel pharmaceuticals is a lengthy and complex process that involves multiple stages, from initial discovery to clinical trials. However, compounds like 4-ethyl-6-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid represent significant progress in this endeavor. They not only offer new insights into disease mechanisms but also provide a foundation for developing more effective treatments.

In conclusion, 4-Ethyl-6-{2-2-({(9H-fluoren)-9 -yl)methoxycarbonyl}amino)ethoxyacetamido}hexanoic acid (CAS No. 2171884 -80 -1) is a structurally complex organic compound with promising pharmacological properties. Its unique chemical features make it an attractive candidate for further research and development in the pharmaceutical industry. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.